Cas no 58928-28-2 (3,3,3-trifluoro-2-methylpropanal)

• Product Name: 3,3,3-trifluoro-2-methylpropanal
• CAS No: 58928-28-2
• MF: C₄H₅F₃O
• MW: 126.077111959457
• MDL: MFCD00042425
• CID: 949313
• PubChem ID: 2782188
• Update Time: 2025-05-24

3,3,3-trifluoro-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)propionaldehyde
• 3,3,3-trifluoro-2-methylpropanal
• 2-methyl-3,3,3-trifluoropropanal
• 3,3,3-trifluoro-2-methylpropionaldehyde
• PC7762
• rac-3,3,3-trifluoro-2-methyl-propionaldehyde
• Propanal, 3,3,3-trifluoro-2-methyl-
• MFCD00042425
• DTXSID00381967
• 3,3,3-tris(fluoranyl)-2-methyl-propanal
• F16383
• (trifluoromethyl)propanal
• rac-2-methyl-trifluoropropionaldehyde
• AS-47859
• SCHEMBL541819
• A832077
• AKOS006227624
• 58928-28-2
• 2-(Trifluoromethyl)propanal, 2-(Trifluoromethyl)propionaldehyde, 2-Methyl-3,3,3-trifluoropropaldehyde

• MDL： MFCD00042425
• Inchi： 1S/C4H5F3O/c1-3(2-8)4(5,6)7/h2-3H,1H3
• InChI Key： QLHMHPBDSYKXRI-UHFFFAOYSA-N
• SMILES： FC(C(C=O)C)(F)F

Computed Properties

• Exact Mass: 126.02900
• Monoisotopic Mass: 126.02924926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 85.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Boiling Point: 60°C
• PSA: 17.07000
• LogP: 1.38370

3,3,3-trifluoro-2-methylpropanal Security Information

• Hazard Statement： Flammable
• Hazardous Material transportation number：UN 1989
• Hazard Category Code： 10
• Safety Instruction： S16
• Hazardous Material Identification：
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 3,3,3-trifluoro-2-methylpropanal

Introduction to 3,3,3-trifluoro-2-methylpropanal (CAS No. 58928-28-2)

3,3,3-trifluoro-2-methylpropanal, identified by its Chemical Abstracts Service (CAS) number 58928-28-2, is a fluorinated aldehyde that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of fluorinated hydrocarbons, which are widely studied for their unique electronic and steric properties. The introduction of fluorine atoms into organic molecules often modulates their reactivity, bioavailability, and metabolic stability, making fluorinated compounds particularly valuable in drug development and material science.

The molecular structure of 3,3,3-trifluoro-2-methylpropanal consists of a three-carbon chain with a trifluoromethyl group at the third carbon and an aldehyde functional group at the second carbon. This specific arrangement imparts distinct chemical characteristics that make it a versatile intermediate in synthetic chemistry. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic resistance, which are critical factors in designing bioactive molecules. Additionally, the aldehyde group provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, 3,3,3-trifluoro-2-methylpropanal has been explored in various research applications due to its structural uniqueness. One notable area of interest is its role as a building block in the synthesis of fluorinated pharmaceuticals. Fluorinated aldehydes are particularly useful in constructing heterocyclic compounds, which are prevalent in many modern drugs. For instance, studies have demonstrated its utility in the preparation of fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents. The enhanced stability and bioavailability afforded by fluorine substitution make these derivatives more promising candidates for clinical development.

Another significant application of CAS No. 58928-28-2 lies in materials science. Fluorinated compounds are known for their thermal stability and resistance to chemical degradation, making them ideal for high-performance materials. Researchers have investigated its use in developing advanced polymers and coatings that exhibit improved durability and chemical resistance. These properties are particularly relevant in industries requiring materials that can withstand harsh environments, such as aerospace and automotive sectors.

The synthesis of 3,3,3-trifluoro-2-methylpropanal typically involves fluorination reactions on propyl aldehydes or ketones. Advanced synthetic methodologies, such as catalytic hydrogenation or electrochemical fluorination, have been employed to achieve high yields and purity. These methods leverage the reactivity of the aldehyde group while ensuring efficient incorporation of fluorine atoms at the desired positions. The growing sophistication of synthetic techniques has made it possible to produce CAS No. 58928-28-2 on scales suitable for industrial applications.

Recent advancements in computational chemistry have further enhanced the understanding of 3,3,3-trifluoro-2-methylpropanal's reactivity and potential applications. Molecular modeling studies have revealed insights into how fluorine substitution affects electronic distributions and molecular interactions. These insights are crucial for designing novel derivatives with tailored properties. For example, computational predictions have guided the development of fluorinated aldehydes with optimized binding affinities for biological targets.

In conclusion,CAS No. 58928-28-2 represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis and a promising material for advanced applications. As research continues to uncover new methodologies and applications,3, 3, 3-trifluoro, 2-methylpropanal is poised to remain at the forefront of chemical innovation.